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Compound of Interest

Compound Name: N-(2-Sulfanylpropyl)glycine

Cat. No.: B15427761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(2-mercaptopropionyl)-glycine (Tiopronin) is a thiol-containing compound with significant

therapeutic applications, most notably in the management of cystinuria. This technical guide

provides a comprehensive overview of its fundamental properties, mechanism of action, and

key experimental findings. It is designed to serve as a detailed resource for researchers and

professionals involved in drug development and related scientific fields. This document

summarizes essential quantitative data in structured tables and provides detailed experimental

protocols. Furthermore, it includes visual representations of its primary mechanism of action

and an experimental workflow to facilitate a deeper understanding of its biochemical and

physiological roles.

Core Compound Properties
N-(2-mercaptopropionyl)-glycine, also known as Tiopronin, is a synthetic compound recognized

for its clinical efficacy. Its fundamental identifiers and physicochemical properties are

summarized below.
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Property Value Citation(s)

CAS Number 1953-02-2 [1][2][3]

Molecular Weight 163.19 g/mol [1][2][4]

Molecular Formula C5H9NO3S [2][4][5]

Synonyms
Tiopronin, a-Mercaptopropionyl

Glycine
[1][2][6]

Physical Form White crystalline powder [1][5]

Melting Point 98-100 °C [1]

Solubility Soluble in water [5]

Mechanism of Action in Cystinuria
Tiopronin's primary therapeutic role is in the prevention of cystine kidney stones in patients with

cystinuria. Its mechanism is a direct consequence of its thiol group, which participates in a thiol-

disulfide exchange with the sparingly soluble amino acid cystine. This reaction cleaves the

disulfide bond in cystine, forming a more water-soluble mixed disulfide complex of tiopronin-

cysteine.[1][7][8] This increase in solubility effectively lowers the concentration of free cystine in

the urine, preventing its precipitation and the formation of calculi.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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